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Compound of Interest

Potassium sodium tartrate
Compound Name:
tetrahydrate

Cat. No.: B7908141

Introduction

Potassium sodium tartrate tetrahydrate (KNaCsH40e¢:4H20), commonly known as Rochelle
salt, is a double salt of tartaric acid.[1] First prepared in approximately 1675 by apothecary
Pierre Seignette, this compound is notable for being one of the first materials discovered to
exhibit piezoelectricity.[2] This property allows the material to generate an electrical charge in
response to applied mechanical stress, which led to its extensive use in early electronics such
as microphones and phonograph pickups.[2][3] Beyond its piezoelectric applications, Rochelle
salt is utilized as a food additive (E337), a laxative in medicine, a reagent in the silvering of
mirrors, and as a component in Fehling's solution and the Biuret reagent.[1][2] In research, it is
a common precipitant in protein crystallography.[4]

The growth of large, high-quality single crystals of potassium sodium tartrate tetrahydrate is
a crucial process for both research and various technological applications. The primary
methods for growing these crystals from an aqueous solution are the slow evaporation and
slow cooling techniques. The selection of a particular method depends on the desired crystal
size, quality, and the available equipment. These application notes provide detailed protocols
for the synthesis of Rochelle salt and the subsequent growth of single crystals.

Data Presentation

For successful crystal growth, understanding the material's properties and its solubility is
essential. The following tables summarize key quantitative data for potassium sodium
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tartrate tetrahydrate.

Table 1: Physical and Chemical Properties of Potassium Sodium Tartrate Tetrahydrate

Property Value

Chemical Formula KNaCsH40e6-4H20

Molar Mass 282.22 g/mol

Appearance Colorless crystals or white crystalline powder[5]

[6]

Crystal System

Orthorhombic

Density 1.77 g/lcm3[5]
Melting Point 70-80 °C[5]
Boiling Point 220 °C (decomposes)

pH of 1% aqueous solution

6.5 - 8.5[5]

Table 2: Solubility of Potassium Sodium Tartrate Tetrahydrate in Water

Temperature (°C)

Solubility (g / 100 mL)

14 ~143 (0.7 mL/g)[7]
20 63[/]
26 66[8]
100 ~250 (0.4 mL/g)[7]

Experimental Protocols

Protocol 1: Synthesis of Potassium Sodium Tartrate

(Rochelle Salt)

This protocol outlines the synthesis of Rochelle salt from common laboratory or household

chemicals.
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Materials and Equipment:

Potassium bitartrate (Cream of Tartar, KHC4H4Os)

e Sodium carbonate (Washing Soda, Na2COs) or Sodium bicarbonate (Baking Soda, NaHCOs)
« Distilled water

e Glass beakers (600 mL and 250 mL)

e Heating source (e.g., hot plate with magnetic stirring)

e Glass stirring rod

« Filter paper (or coffee filter) and funnel

e Spatula

o Safety goggles

Procedure:

o Prepare a slurry: In a 600 mL beaker, add approximately 80 grams of potassium bitartrate to
100 mL of distilled water to form a slurry.[8]

o Heat the mixture: Gently heat the slurry to a boil while continuously stirring.[8]

o Neutralization: Slowly add sodium carbonate in small portions using a spatula. The solution
will fizz as carbon dioxide is released. Continue adding sodium carbonate until the fizzing
ceases, which indicates that the potassium bitartrate has been fully neutralized.[3][8] The
solution should become clear.

« Filtration: While the solution is still hot, filter it through a filter paper-lined funnel into a clean
250 mL beaker to remove any impurities or unreacted solids.[8] If crystals form on the filter
paper, the solution can be gently reheated to redissolve them.

o Crystallization: Cover the beaker with a paper towel or perforated film to prevent
contamination while allowing for evaporation. Let the solution cool to room temperature.
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Crystals of potassium sodium tartrate tetrahydrate will begin to form as the solution cools
and evaporates.[9] For faster crystallization, the beaker can be placed in a refrigerator.[9]

e Harvesting: Once a sufficient amount of crystalline material has formed, carefully decant the
remaining liquid. The crystals can be transferred onto a clean piece of filter paper to dry.

Protocol 2: Single Crystal Growth by Slow Evaporation

This method is straightforward and can produce large, well-formed crystals over time.
Materials and Equipment:

e Synthesized or commercially available potassium sodium tartrate tetrahydrate

« Distilled water

¢ Clean glass jar or beaker

e Nylon thread or fishing line

o A support for the thread (e.qg., pencil, stir rod)

e Tweezers

Procedure:

o Prepare a saturated solution: Prepare a saturated solution of Rochelle salt in distilled water
at room temperature. To do this, add the salt to the water while stirring until no more salt
dissolves and a small amount of undissolved solid remains at the bottom. Gently heat the
solution to dissolve a bit more salt and then allow it to cool back to room temperature.

o Select a seed crystal: A small, well-formed crystal is required to initiate growth. A seed crystal
can be obtained by pouring a small amount of the saturated solution into a shallow dish and
allowing it to evaporate quickly. Select a single, transparent crystal with clear facets.

e Mount the seed crystal: Carefully tie the selected seed crystal to a thin nylon thread.
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e Suspend the seed crystal: Suspend the seed crystal in the saturated solution by hanging it
from a support placed across the mouth of the jar.[3] Ensure the crystal is fully submerged
and not touching the sides or bottom of the container.

o Crystal Growth: Cover the container with a piece of paper or perforated film to keep out dust
while allowing for slow evaporation. Place the setup in a location with a stable temperature
and where it will not be disturbed.

e Monitoring and Harvesting: Observe the crystal's growth over several days to weeks.[3]
Once the crystal has reached the desired size, or if the solution level becomes too low,
carefully remove it from the solution and dry it with a soft, lint-free cloth.

Protocol 3: Single Crystal Growth by Slow Cooling

This method relies on the principle that the solubility of Rochelle salt decreases as the
temperature is lowered, leading to crystallization.

Materials and Equipment:
o Potassium sodium tartrate tetrahydrate
e Distilled water

e Aninsulated container (e.g., a Dewar flask or a styrofoam box) or a programmable water
bath

o Beaker or crystal growth vessel
e Seed crystal and mounting equipment (as in Protocol 2)
Procedure:

e Prepare a saturated solution at an elevated temperature: Prepare a saturated solution of
Rochelle salt in distilled water at a temperature slightly above room temperature (e.g., 35-
40°C). Ensure all the salt is dissolved. It is critical to keep the temperature below 40°C to
prevent the deposition of sodium tartrate.

« Introduce the seed crystal: Securely suspend a seed crystal in the warm, saturated solution.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://patents.google.com/patent/US2483647A/en
https://patents.google.com/patent/US2483647A/en
https://www.benchchem.com/product/b7908141?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Controlled Cooling: Place the crystal growth vessel inside an insulated container to ensure a
very slow cooling rate. Alternatively, use a programmable water bath to lower the
temperature at a controlled rate (e.g., 0.1-0.5°C per day). A slower cooling rate generally

results in higher quality and larger single crystals.

o Crystal Growth and Harvesting: As the solution slowly cools, the excess dissolved salt will
deposit onto the seed crystal, causing it to grow. Once the solution has reached room
temperature or the desired crystal size is achieved, the crystal can be harvested.
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Caption: Workflow for the synthesis of potassium sodium tartrate (Rochelle salt).
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Caption: General workflow for single crystal growth.
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Caption: Key factors influencing the quality of single crystals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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